Potassium bicyclo[1.1.0]butane-1-carboxylate
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Overview
Description
Potassium bicyclo[1.1.0]butane-1-carboxylate is a structurally unique compound . It is a derivative of bicyclo[1.1.0]butane, which is a four-membered carbocycle with a bridging C(1)-C(3) bond . These structures are highly strained, allowing them to participate in a range of strain-releasing reactions .
Synthesis Analysis
Bicyclo[1.1.0]butanes (BCBs) are increasingly valued as intermediates in ‘strain release’ chemistry for the synthesis of substituted four-membered rings and bicyclo[1.1.1]pentanes . The first palladium-catalyzed cross-coupling on pre-formed BCBs has been reported, which enables a ‘late stage’ diversification of the bridgehead position .Molecular Structure Analysis
Bicyclo[1.1.0]butane is a four-membered carbocycle with a bridging C(1)-C(3) bond . It stands apart as the smallest bicyclic carbocycle and is amongst the most strained carbocycles known .Chemical Reactions Analysis
Bicyclo[1.1.0]butanes are structurally unique compounds that exhibit diverse chemistry . They can participate in a range of strain-releasing reactions which typically cleave the central, strained bond to deliver cyclobutanes or azetidines .Physical And Chemical Properties Analysis
Among strained ring systems, bicyclo[1.1.0]butane (BCB) stands apart as the smallest bicyclic carbocycle and is amongst the most strained carbocycles known . Despite the fact that BCBs have been synthesized and studied for well over 50 years, they have long been regarded as laboratory curiosities .Scientific Research Applications
Photoredox Catalysis and [2π + 2σ] Cycloaddition Reactions
- Application : Photoredox catalysis enables the single-electron oxidation of bicyclo[1.1.0]butanes, leading to radical cations. These intermediates exhibit highly regio- and diastereoselective [2π + 2σ] cycloaddition reactions. Notably, this transformation accommodates various alkene classes, including nonactivated alkenes, which were previously elusive .
Mechanistic Insights and DFT Computation
- Investigation : Rigorous mechanistic studies, coupled with density functional theory (DFT) computations, shed light on the physical nature of bicyclo[1.1.0]butyl radical cations. Understanding these intermediates provides a foundation for further synthetic applications .
Functionalization and Strain-Release Transformations
- Elaboration : The olefinic character of the bridgehead bond allows BCBs to be transformed into various ring systems. They serve as covalent warheads for bioconjugation and participate in strain-release transformations .
Mechanism of Action
Target of Action
Potassium Bicyclo[1.1.0]butane-1-carboxylate is a structurally unique compound that exhibits diverse chemistry . .
Mode of Action
The compound’s mode of action is primarily through its interaction with its targets, resulting in strain-releasing reactions . These reactions typically cleave the central, strained bond to deliver cyclobutanes or azetidines .
Biochemical Pathways
The affected biochemical pathways involve the synthesis of substituted four-membered rings and bicyclo[1.1.1]pentanes . The compound’s high strain energy allows it to participate in a range of strain-releasing reactions .
Result of Action
The result of the compound’s action is the production of cyclobutanes or azetidines through strain-releasing reactions . These products have potential applications in the pharmaceutical industry due to their unique chemical features .
Future Directions
In the past 5 years, there has been a resurgent interest in the chemistry of bicyclo[1.1.0]butanes driven by the pharmaceutical industry’s increasing desire for new methods to access cyclobutanes and azetidines . This highlights the potential for future research and applications of these strained rings in synthesis and drug discovery .
properties
IUPAC Name |
potassium;bicyclo[1.1.0]butane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6O2.K/c6-4(7)5-1-3(5)2-5;/h3H,1-2H2,(H,6,7);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVGFOVTXOLSAOI-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C1(C2)C(=O)[O-].[K+] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5KO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium bicyclo[1.1.0]butane-1-carboxylate | |
CAS RN |
1955548-10-3 |
Source
|
Record name | potassium bicyclo[1.1.0]butane-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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